ethyl 7-chloro-2-[(chloroacetyl)amino]-6-formyl-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 7-chloro-2-[(2-chloroacetyl)amino]-6-formyl-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C14H11Cl2NO4S/c1-2-21-14(20)10-8-4-3-7(6-18)11(16)12(8)22-13(10)17-9(19)5-15/h3-4,6H,2,5H2,1H3,(H,17,19)
• InChI Key: YNFADEQJLYYXTI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1C=CC(=C2Cl)C=O)NC(=O)CCl
• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol

Description

This compound is a derivative of benzothiophene, which is a type of heterocyclic compound. The “7-chloro-2-[(chloroacetyl)amino]-6-formyl” part suggests that it has chlorine, acetyl, amino, and formyl functional groups attached to the benzothiophene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with a benzothiophene base. The chloro, acetyl, amino, and formyl groups would then be added in subsequent reactions. For example, a nucleophilic substitution reaction could be used to introduce the chloroacetyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzothiophene ring provides a planar, aromatic base, while the various substituents add three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For instance, the chloro groups might make it susceptible to further nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents.

Mechanism of Action

Without specific context, it’s hard to say what the mechanism of action of this compound would be. If it’s intended for use as a drug, its mechanism would depend on the biological target. If it’s intended for use in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. In general, exposure to organic compounds should be minimized, and protective clothing, gloves, and eye protection should be worn.

Future Directions

The potential applications of this compound would depend on its properties. It could be of interest in fields like medicinal chemistry, materials science, or chemical synthesis.